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Cat. No.: B1592830 Get Quote

An In-Depth Guide to the Application of 1-Chloro-7-methoxyisoquinoline in Medicinal

Chemistry

Introduction: The Strategic Value of the Isoquinoline
Scaffold
In the landscape of modern drug discovery, the isoquinoline core represents a "privileged

scaffold," a molecular framework that is recurrent in a multitude of biologically active

compounds and approved pharmaceuticals.[1] Its rigid structure and potential for diverse

functionalization make it an ideal foundation for constructing novel therapeutic agents. Within

this class of molecules, 1-Chloro-7-methoxyisoquinoline (CAS: 53533-54-3) emerges as a

particularly valuable and versatile building block.[2][3][4]

This guide, intended for researchers and drug development professionals, provides a detailed

overview of the synthetic utility of 1-Chloro-7-methoxyisoquinoline, focusing on its

application in palladium-catalyzed cross-coupling reactions. We will explore the causality

behind experimental choices, provide field-proven protocols, and illustrate the pathways

through which this intermediate contributes to the synthesis of complex molecules, particularly

in the realm of targeted therapies like kinase inhibitors.
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1-Chloro-7-methoxyisoquinoline possesses a chemical structure (C₁₀H₈ClNO) primed for

synthetic elaboration.[2] The chlorine atom at the C1 position serves as a reactive handle, an

excellent leaving group for transition-metal-catalyzed reactions. The methoxy group at the C7

position modulates the electronic properties of the ring system and can influence molecular

interactions with biological targets.

A common and efficient synthesis of this intermediate involves the treatment of 7-Methoxy-

isoquinoline-N-oxide hydrochloride with a chlorinating agent such as phosphoryl chloride

(POCl₃), often with high yields.[2] This accessibility ensures a reliable supply for research and

development endeavors.
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Synthesis of Core Intermediate

Application in Medicinal Chemistry

7-Methoxy-isoquinoline-N-oxide
hydrochloride

1-Chloro-7-methoxyisoquinoline

 Chlorination @ 90°C 

Phosphoryl Chloride (POCl₃)

1-Chloro-7-methoxyisoquinoline

Suzuki-Miyaura Coupling
(C-C Bond Formation)

Buchwald-Hartwig Amination
(C-N Bond Formation)

Diverse Library of
Functionalized Isoquinolines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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